![molecular formula C10H20N2O B7576810 N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide](/img/structure/B7576810.png)
N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide, also known as MPAA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MPAA is a derivative of the natural neurotransmitter, gamma-aminobutyric acid (GABA), and has been shown to have a variety of effects on the central nervous system.
Mechanism of Action
N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide acts as a positive allosteric modulator of GABA receptors, which enhances the binding of GABA to its receptor and increases the inhibitory effect of the neurotransmitter. This results in decreased neuronal activity and increased inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of effects on the central nervous system, including anxiolytic (anti-anxiety), sedative, and analgesic (pain-relieving) effects. These effects are thought to be mediated through the modulation of GABA receptor activity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide in scientific research is its ability to selectively modulate GABA receptor activity, allowing for the study of specific physiological processes that are mediated by GABA. However, one limitation of this compound is its potential for off-target effects, as it may modulate other neurotransmitter systems in addition to GABA.
Future Directions
There are several potential future directions for research on N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide. One area of interest is the development of more selective compounds that target specific subtypes of GABA receptors. Additionally, the use of this compound in combination with other compounds may provide new insights into the complex interactions between different neurotransmitter systems in the brain. Finally, this compound may have potential therapeutic applications for the treatment of anxiety disorders, sleep disorders, and chronic pain.
Synthesis Methods
N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide can be synthesized through a multi-step process starting with the reaction of 2-methylpyrrolidine with acrylonitrile to form 2-methyl-3-cyanopropylpyrrolidine. This compound is then reduced to the corresponding amine, which is subsequently acetylated to yield this compound.
Scientific Research Applications
N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide has been studied for its potential use as a tool in scientific research, particularly in the field of neuroscience. It has been shown to enhance the release of GABA, which is an inhibitory neurotransmitter, leading to increased inhibition of neuronal activity. This effect has been implicated in a variety of physiological processes, including anxiety, sleep, and pain perception.
properties
IUPAC Name |
N-(2-methyl-3-pyrrolidin-1-ylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-9(7-11-10(2)13)8-12-5-3-4-6-12/h9H,3-8H2,1-2H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUXPVGGBIGTFIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C)CN1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.